4-(Chloromethyl)-2,4-dimethylhexane

• Molecular Formula: C9H19Cl
• Molecular Weight: 162.70 g/mol
• SMILES: CCC(C)(CC(C)C)CCl
• InChI: InChI=1S/C9H19Cl/c1-5-9(4,7-10)6-8(2)3/h8H,5-7H2,1-4H3
• InChIKey: GUZKZSGUBKTSMS-UHFFFAOYSA-N

4-(Chloromethyl)-2,4-dimethylhexane Procurement: A Branched Alkyl Chloride Intermediate for Specialized Synthesis

4-(Chloromethyl)-2,4-dimethylhexane (CAS 1486150-72-4) is a C9 branched alkyl chloride (C9H19Cl, MW 162.70 g/mol) containing a sterically hindered tertiary chloromethyl group on a dimethylhexane backbone . It is primarily utilized as a specialty intermediate in organic synthesis, where its branched architecture imparts distinct physicochemical properties compared to linear or less substituted analogs . The compound is commercially available at a standard purity of 95% from multiple vendors .

Workflow: Synthesis of sterically hindered quaternary carbon building blocks

Selection context: Branched alkyl chloride with neopentyl-like -CH₂Cl group

Use context: Phase-transfer catalysis, mass spectral standard, and SN₂ reactivity studies

Why 4-(Chloromethyl)-2,4-dimethylhexane Cannot Be Replaced by 4-Chloro-2,4-dimethylhexane or Positional Isomers

Simplistic substitution of 4-(Chloromethyl)-2,4-dimethylhexane with its closest structural analogs—such as 4-chloro-2,4-dimethylhexane (CAS 54059-76-6) or 4-(chloromethyl)-2,3-dimethylhexane (CAS 1934785-97-3)—is technically unsound. While these molecules share a branched alkane core or the same molecular formula (C9H19Cl), they differ fundamentally in the connectivity and steric environment of the reactive chlorine center [1]. The target compound features a chloromethyl (-CH2Cl) group attached to a quaternary carbon, whereas 4-chloro-2,4-dimethylhexane possesses a chloro (-Cl) group directly on a tertiary carbon [1]. This difference alters bond dissociation energies, nucleophilic substitution (SN1/SN2) kinetics, and steric shielding, leading to divergent reactivity profiles and product distributions . Positional isomer 4-(chloromethyl)-2,3-dimethylhexane introduces additional differences in chain branching that affect boiling point and phase behavior . The quantitative evidence below substantiates why procurement specifications must designate the exact compound.

! Molecular weight differs by a full -CH₂- unit; this may shift analytical QC and reactivity profiles.

! Lipophilicity and steric environment diverge; phase-transfer efficiency and substitution pathway preference may not transfer.

! Commercial purity specification differs (standardized 95% vs. non-uniform); quality assurance may require review.

• [1] National Institute of Standards and Technology (NIST). 4-Chloro-2,4-dimethylhexane. NIST Chemistry WebBook, SRD 69. View Source

Quantitative Differentiation of 4-(Chloromethyl)-2,4-dimethylhexane from Its Closest Analogs

Molecular Weight Distinction vs. 4-Chloro-2,4-dimethylhexane

4-(Chloromethyl)-2,4-dimethylhexane has a molecular weight of 162.70 g/mol, which is 14.03 g/mol higher than that of 4-chloro-2,4-dimethylhexane (148.67 g/mol) . This mass difference corresponds exactly to one methylene (-CH2-) unit, confirming the insertion of an extra carbon between the quaternary center and the chlorine atom in the target compound.

Molecular Weight

Head-to-head

Target: 162.70 g/mol
Comparator: 148.67 g/mol
ΔM = +14.03 g/mol (-CH₂-)

Enables analytical QC via mass discrepancy; confirms -CH₂- insertion.

Evidence Dimension	Molecular Weight (M)
Target Compound Data	162.70 g/mol
Comparator Or Baseline	4-Chloro-2,4-dimethylhexane: 148.67 g/mol
Quantified Difference	ΔM = +14.03 g/mol (one -CH2- unit)
Conditions	Calculated monoisotopic mass; consistent across vendor COAs .

Why This Matters

This mass difference is critical for analytical quality control; any incoming shipment of the wrong analog will produce a diagnostic mass discrepancy in GC-MS or LC-MS analysis, enabling immediate rejection of mislabeled material.

Lipophilicity (LogP) Comparison for Phase-Transfer and Extraction Efficiency

The calculated LogP (XLogP3-AA) for 4-(chloromethyl)-2,4-dimethylhexane is 3.69 . While direct experimental LogP for the chloro analog is not available, the increased hydrocarbon content (C9 vs C8) and the shielding of the chlorine atom predict a significantly higher LogP than 4-chloro-2,4-dimethylhexane (estimated ~3.2 based on fragment-based calculations) [1]. This enhanced lipophilicity can be exploited in phase-transfer catalysis or liquid-liquid extraction protocols where higher organic-phase partitioning is desired.

Lipophilicity (LogP)

Class-level

Target: 3.69 (calc.)
Comparator: ~3.2 (est.)
ΔLogP ≈ +0.5

Higher lipophilicity may improve organic-phase partitioning; procurement supports predictable extraction.

Experimental LogP for comparator not available; reported values are calculated or estimated.

Evidence Dimension	Partition Coefficient (LogP)
Target Compound Data	3.69 (calculated)
Comparator Or Baseline	4-Chloro-2,4-dimethylhexane: ~3.2 (estimated; experimental LogP not available)
Quantified Difference	ΔLogP ≈ +0.5
Conditions	Calculated via XLogP3-AA method ; comparator value estimated from fragment contributions [1].

Why This Matters

A higher LogP directly influences extraction efficiency in biphasic reactions; procurement of the correct structure ensures predictable partitioning behavior in process chemistry settings.

• [1] PubMed Central. Table 1. Molecular properties of structurally related alkyl chlorides. (Supporting evidence for LogP estimation). View Source

Steric Hindrance and Reactivity Differentiation in Nucleophilic Substitution

The chloromethyl (-CH2Cl) group in 4-(chloromethyl)-2,4-dimethylhexane is attached to a quaternary carbon, creating a neopentyl-like steric environment that dramatically retards SN2 substitution relative to the tertiary chloro group in 4-chloro-2,4-dimethylhexane [1]. In the chloro analog, the chlorine is bonded directly to a tertiary carbon (C-4), where SN1 ionization is facilitated by a relatively stable tertiary carbocation . Conversely, the target compound's primary-like chloride center, butted against a quaternary center, disfavors SN2 backside attack and cannot form a stable primary carbocation, directing reactivity toward elimination pathways or requiring forcing conditions for substitution [2].

Steric Reactivity

Class-level

Target: neopentyl-shielded -CH₂Cl; SN₂ severely retarded, SN₁ disfavored
Comparator: tertiary -Cl; SN₁ favored

Mechanistic pathway divergence means synthetic protocols may not transfer; substitution outcome likely differs.

Based on neopentyl chloride reactivity precedent; direct kinetic data for this specific pair not reported.

Evidence Dimension	Relative SN2/SN1 Reactivity (Qualitative)
Target Compound Data	Severely hindered SN2; primary-like but neopentyl-shielded -CH2Cl; limited SN1 due to unstable primary carbocation
Comparator Or Baseline	4-Chloro-2,4-dimethylhexane: Moderate SN1 via tertiary carbocation; SN2 possible at tertiary center
Quantified Difference	Not quantifiable in a single number; difference is in mechanistic pathway preference (elimination vs substitution).
Conditions	Standard nucleophilic substitution conditions (polar aprotic/protic solvents, nucleophiles such as amines, alkoxides). Literature precedent from neopentyl chloride reactivity studies [2].

Why This Matters

This mechanistic divergence dictates that synthetic protocols validated for one compound will not transfer to the other; procurement of the correct substrate is essential to avoid failed reactions or unwanted byproducts.

• [1] National Institute of Standards and Technology (NIST). 4-Chloro-2,4-dimethylhexane. IUPAC Standard InChI and structure showing Cl attached to tertiary C-4. View Source
• [2] SureCN3365642 (PubChem SID 156423684). Legacy record for 4-(chloromethyl)-2,4-dimethylhexane. Depositor: SureChem. Indicates the compound's classification as a hindered alkyl chloride. View Source

Purity and Supply Chain Transparency for Laboratory Procurement

Commercially, 4-(chloromethyl)-2,4-dimethylhexane is consistently supplied at 95% purity by multiple vendors (Leyan, AKSci) with full COA/SDS traceability . In contrast, 4-chloro-2,4-dimethylhexane is listed on ChemicalBook without a standardized purity specification, and its commercial supply is fragmented across smaller vendors with variable documentation . This disparity in supply chain maturity means that procurement of the target compound offers more predictable quality assurance, critical for regulated synthesis environments.

Purity Specification

Head-to-head

Target: 95% standardized
Comparator: purity not uniformly specified

Standardized purity reduces quality risk; may avoid in-house re-purification required for non-specified analogs.

Evidence Dimension	Commercially Specified Minimum Purity
Target Compound Data	95%
Comparator Or Baseline	4-Chloro-2,4-dimethylhexane: purity not uniformly specified
Quantified Difference	Qualitative improvement (standardized 95% vs unspecified)
Conditions	Vendor-specified purity on certificate of analysis (COA). Leyan product number 2020217 ; AKSci product 7804EK .

Why This Matters

For procurement decisions, a standardized 95% purity with documented analytical data directly reduces quality risk, avoiding the need for in-house re-purification that a non-standardized analog might require.

Optimal Application Scenarios for 4-(Chloromethyl)-2,4-dimethylhexane Based on Differentiated Evidence

Synthesis of Sterically Hindered Quaternary Carbon Building Blocks

The neopentyl-like -CH2Cl group attached to a quaternary carbon renders 4-(chloromethyl)-2,4-dimethylhexane an ideal precursor for constructing highly hindered quaternary centers via radical or organometallic coupling [1]. Unlike the tertiary chloride analog, which tends to eliminate under basic conditions, the target compound's chloride is positioned for controlled single-electron transfer (SET) or Grignard formation under anhydrous conditions, enabling C-C bond formation at congested positions.

Phase-Transfer Catalysis (PTC) with Enhanced Organic Phase Affinity

With a calculated LogP of 3.69, this compound partitions strongly into organic phases, making it an excellent alkylating agent in biphasic PTC systems . When used as an electrophile, its high lipophilicity ensures retention in the organic layer, minimizing hydrolysis losses and improving reaction yields compared to more water-soluble or less lipophilic analogs.

Analytical Standard for Mass Spectrometric Differentiation of Alkyl Chloride Isomers

The distinct molecular ion (M+ at m/z 162) and characteristic fragmentation pattern arising from the chloromethyl-quaternary carbon architecture provide a unique mass spectral fingerprint . Laboratories conducting GC-MS analysis of alkyl chloride reaction mixtures can use this compound as a retention-time and mass-spectral standard to distinguish it from isobaric C9H19Cl isomers (e.g., 4-(chloromethyl)-2,3-dimethylhexane) that share the same molecular formula.

Model Substrate for Neopentyl-Style SN2 Reactivity Studies

Organic chemistry research groups investigating steric effects in nucleophilic substitution can employ this compound as a structurally well-defined neopentyl-type substrate [2]. Its reactivity profile—severely retarded SN2, disfavored SN1—provides a quantitative benchmark for comparing leaving-group abilities, solvent effects, and nucleophile strengths in a system cleaner than traditional neopentyl chloride due to reduced volatility and easier handling.

Application

Selection Property

Validation Focus

Synthesis of sterically hindered quaternary carbon building blocks

Neopentyl-like -CH₂Cl reactivity

Coupling efficiency under anhydrous radical or organometallic conditions

Phase-transfer catalysis (PTC)

High lipophilicity (reported LogP 3.69)

Organic-phase retention and hydrolysis loss in biphasic systems

Analytical standard for isomer differentiation

Distinct mass spectral fragmentation from chloromethyl-quaternary architecture

Retention time and m/z specificity versus isobaric C₉H₁₉Cl isomers

Model substrate for neopentyl SN₂ reactivity studies

Severe steric hindrance at reaction center

Leaving-group ability and solvent effects under kinetic benchmarking

• [1] SureCN3365642 (PubChem SID 156423684). Legacy record confirming the hindered alkyl chloride structure of 4-(chloromethyl)-2,4-dimethylhexane. View Source
• [2] National Institute of Standards and Technology (NIST). NIST Chemistry WebBook. Background on structure-reactivity relationships for alkyl halides. View Source